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Compound of Interest

Compound Name: Xylotriose

cat. No.: B10818074

An In-depth Guide to the Molecular Properties of Xylotriose

This document provides a detailed overview of the molecular weight and chemical formula of
Xylotriose, a xylooligosaccharide of interest to researchers and professionals in the fields of
biochemistry and drug development.

Quantitative Molecular Data

The fundamental molecular properties of Xylotriose are summarized in the table below. This
data is essential for a variety of experimental and analytical procedures, including mass
spectrometry, chromatography, and solution preparation.

Property Value

Molecular Formula C15H26013[1][2]
Molecular Weight 414.36 g/mol [1][3]
Formula Weight 414.4[2][4][5]

Molecular Composition

Xylotriose is a trisaccharide composed of three xylose units linked together. Its chemical
formula, CisH26013, indicates that a single molecule of Xylotriose contains 15 carbon atoms,
26 hydrogen atoms, and 13 oxygen atoms.
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Caption: Elemental composition of a Xylotriose molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Xylotriose | C15H26013 | CID 10201852 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 2. caymanchem.com [caymanchem.com]

¢ 3. Xylotriose | CAS: 47592-59-6 | ChemNorm [chemnorm.com]

e 4. Xylotriose | LIBIOS [libios.fr]

¢ 5. Xylotriose | Enzyme Activity Analysis [neogen.com]

¢ To cite this document: BenchChem. [Xylotriose molecular weight and formula]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b10818074#xylotriose-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10818074?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

